[1'-(5-isoquinolinylmethyl)-1,3'-bipiperidin-4-yl]methanol

• IUPAC Name: [1-[1-(isoquinolin-5-ylmethyl)piperidin-3-yl]piperidin-4-yl]methanol
• InChI: InChI=1S/C21H29N3O/c25-16-17-7-11-24(12-8-17)20-5-2-10-23(15-20)14-19-4-1-3-18-13-22-9-6-21(18)19/h1,3-4,6,9,13,17,20,25H,2,5,7-8,10-12,14-16H2
• InChI Key: JHYHCIXQBKLUTK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC3=C2C=CN=C3)N4CCC(CC4)CO
• Molecular Formula: C21H29N3O
• Molecular Weight: 339.5 g/mol

Description

[1'-(5-isoquinolinylmethyl)-1,3'-bipiperidin-4-yl]methanol, also known as IBNM, is a chemical compound that has been studied for its potential use in scientific research. IBNM has been shown to have a unique structure that allows it to interact with certain receptors in the brain, making it a promising candidate for use in various research applications.

Mechanism of Action

The mechanism of action of [1'-(5-isoquinolinylmethyl)-1,3'-bipiperidin-4-yl]methanol involves its interaction with the dopamine D2 receptor. [1'-(5-isoquinolinylmethyl)-1,3'-bipiperidin-4-yl]methanol binds to the receptor and activates it, leading to downstream signaling events that ultimately result in changes in cellular function.
Biochemical and Physiological Effects:
[1'-(5-isoquinolinylmethyl)-1,3'-bipiperidin-4-yl]methanol has been shown to have a variety of biochemical and physiological effects, including the modulation of dopamine signaling in the brain. [1'-(5-isoquinolinylmethyl)-1,3'-bipiperidin-4-yl]methanol has also been shown to have potential anti-inflammatory and anti-oxidant effects, making it a promising candidate for use in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using [1'-(5-isoquinolinylmethyl)-1,3'-bipiperidin-4-yl]methanol in lab experiments is its specificity for the dopamine D2 receptor, which allows researchers to study the effects of dopamine signaling in a more targeted manner. However, one limitation of using [1'-(5-isoquinolinylmethyl)-1,3'-bipiperidin-4-yl]methanol is that it may not accurately reflect the effects of endogenous dopamine signaling in the brain, as it is a synthetic compound.

Future Directions

There are several future directions for research involving [1'-(5-isoquinolinylmethyl)-1,3'-bipiperidin-4-yl]methanol, including the development of more selective compounds that target specific dopamine receptor subtypes. Additionally, [1'-(5-isoquinolinylmethyl)-1,3'-bipiperidin-4-yl]methanol may have potential therapeutic applications in the treatment of certain diseases, such as Parkinson's disease and schizophrenia, and further research is needed to explore these possibilities.

Synthesis Methods

The synthesis of [1'-(5-isoquinolinylmethyl)-1,3'-bipiperidin-4-yl]methanol involves several steps, including the reaction of 1-benzyl-4-piperidone with isoquinoline in the presence of a reducing agent, followed by the addition of formaldehyde and hydrogenation. The resulting product is then purified through a series of chromatographic techniques to obtain pure [1'-(5-isoquinolinylmethyl)-1,3'-bipiperidin-4-yl]methanol.

Scientific Research Applications

[1'-(5-isoquinolinylmethyl)-1,3'-bipiperidin-4-yl]methanol has been studied for its potential use in various scientific research applications, including as a tool for studying the function of certain receptors in the brain. [1'-(5-isoquinolinylmethyl)-1,3'-bipiperidin-4-yl]methanol has been shown to interact with the dopamine D2 receptor, which is involved in the regulation of movement, motivation, and reward. By studying the effects of [1'-(5-isoquinolinylmethyl)-1,3'-bipiperidin-4-yl]methanol on this receptor, researchers can gain a better understanding of its function and potential therapeutic applications.